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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355

An In-depth Technical Guide to 2-Methoxy-5-nitroaniline: Properties, Structure, and
Applications

Introduction

2-Methoxy-5-nitroaniline, also known as 5-nitro-o-anisidine, is a nitroaromatic compound with
the molecular formula C7HsN20s.[1] It is characterized by a benzene ring substituted with a
methoxy group (-OCHs) at the 2-position and a nitro group (-NO3z) at the 5-position.[1] This
chemical intermediate is widely utilized in the synthesis of dyes, pigments, and
pharmaceuticals.[1] Its molecular structure, featuring an electron-donating methoxy group and
an electron-withdrawing nitro group, creates a significant dipole moment, which is key to its
chemical reactivity and optical properties.[1] The compound typically appears as orange-red
needles or an orange powder.[2] This guide provides a comprehensive overview of its chemical
properties, structure, synthesis, and applications for researchers and professionals in drug
development.

Chemical Structure and Identifiers

The structural and identifying information for 2-Methoxy-5-nitroaniline is summarized in the
table below.
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Identifier Value

IUPAC Name 2-methoxy-5-nitroaniline[2]
CAS Number 99-59-2[2]

Molecular Formula C7HsN203[2]

Molecular Weight

168.15 g/mol [2]

SMILES String

COC1=C(C=C(C=C1)--INVALID-LINK--[O-])N[2]

InChl Key NIPDVSLAMPAWTP-UHFFFAOYSA-N[2]
5-Nitro-o-anisidine, Azoamine Scarlet K, Fast
Synonyms
Scarlet R[2]
EC Number 202-770-5[2]

Physicochemical and Spectroscopic Properties

The key physical and chemical properties of 2-Methoxy-5-nitroaniline are detailed below.

These properties are crucial for its handling, storage, and application in various synthetic

processes.
Property Value
Appearance Orange-red needles or orange powder[2]
Melting Point 117-119 °CJ[1]
Boiling Point 153-156 °C at 1.45 Torr[3]
Flash Point 119 °C (closed cup)[3]
Density 1.2068 g/cm3 at 156 °CJ[3]

Vapor Pressure

1.3104 mmHg at 25 °C

Water Solubility

Slightly soluble (<0.01 g/100 mL at 19.5 °C)[3]

Crystal System

Monoclinic[1]

Dipole Moment

5.4 D[1]
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Spectroscopic data reveals that in solution, 2-Methoxy-5-nitroaniline appears yellow with a
maximum absorption (Amax) at 380 nm. At higher concentrations, the color shifts to orange-red
due to aggregation-enhanced charge transfer between molecules.[1]

Synthesis and Manufacturing

2-Methoxy-5-nitroaniline is primarily synthesized through the nitration of an o-anisidine
derivative. A common laboratory-scale method involves the nitration of N-(2-
Methoxyphenyl)acetamide.[1]

Experimental Protocol: Synthesis via Nitration

This protocol describes the synthesis of 2-Methoxy-5-nitroaniline starting from N-(2-
Methoxyphenyl)acetamide.

Materials and Reagents:

» N-(2-Methoxyphenyl)acetamide

Fuming Nitric Acid (HNO3)

Concentrated Sulfuric Acid (H2SO0a)

e Ice

Deionized Water

Equipment:

¢ Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Bichner funnel and filtration flask
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Procedure:

e Preparation of Amine Salt: In a round-bottom flask, dissolve N-(2-Methoxyphenyl)acetamide
in concentrated sulfuric acid. Cool the mixture to 0-5 °C using an ice bath. The acetyl group
serves to protect the amine from undesired side reactions.[1]

 Nitration: Slowly add fuming nitric acid to the cooled solution while stirring continuously.
Maintain the temperature strictly between 0-5 °C throughout the addition. The methoxy group
directs the nitration to the 5-position.[1]

o Reaction Time: Continue stirring the reaction mixture at 0-5 °C for 1-2 hours to ensure the
reaction goes to completion.[1]

e Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and
water. This will cause the product, N-(2-methoxy-5-nitrophenyl)acetamide, to precipitate.

o Hydrolysis: The resulting acetamide is then hydrolyzed using an acid (like HCI) and heat to
remove the acetyl protecting group, yielding 2-Methoxy-5-nitroaniline.

« |solation and Purification: Collect the precipitated solid by vacuum filtration, wash thoroughly
with cold water to remove residual acid, and dry. The crude product can be further purified by
recrystallization from a suitable solvent like ethanol.
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Drug Synthesis

2-Methoxy-5-nitroaniline
(Precursor)
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Chemical Synthesis
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N-(2-Methoxyphenyl)acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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